C.I. Direct Blue 237

Specification

• CAS No.: 106254-34-6
• Molecular Formula: C8H14O3
• Molecular Weight: 0

Introduction

Property	Value
Common Name	C.I. Direct Blue 237
CAS Number	106254-34-6
Molecular Weight	Not Available
Molecular Formula	Not Available
Density	Not Available
Melting Point	Not Available
Boiling Point	Not Available
Flash Point	Not Available

The absence of documented physicochemical properties significantly constrains the ability to predict the environmental fate, toxicological profile, and appropriate handling procedures for this compound. This represents a critical area requiring further research and characterization.

Environmental Aspect	Observation
Environmental Persistence	High stability to light and temperature, resistance to degradation
Ecological Concern	Potential source of concern for freshwater aquatic ecosystems
Wastewater Treatment	ITPUF demonstrated as effective sorbent for direct blue dyes
Sorption Capacity of ITPUF	183.5 mg/g at pH 1-7 for tested direct blue dye
Recovery Efficiency	98-100% recovery within 10 minutes using ITPUF

The limited specific information on C.I. Direct Blue 237's environmental behavior and ecotoxicological profile represents a significant knowledge gap that warrants further investigation, particularly given the general environmental persistence characteristics of direct dyes.

Property	C.I. Direct Blue 237	C.I. Direct Blue 78	C.I. Direct Blue 15
CAS Number	106254-34-6	2503-73-3	2429-74-5
Color Index Number	Not Documented	34200	24400
Molecular Formula	Not Available	C₄₂H₂₅N₇Na₄O₁₃S₄	C₃₄H₂₄N₆O₁₆S₄·4Na
Molecular Weight	Not Available	1055.91	992.85
Structure Class	Not Documented	Trisazo	Bis(azo)
Light Fastness (ISO)	Not Documented	4-5	Not Documented
Applications	Not Documented	Cotton, viscose, paper, leather	Not Documented

This comparative analysis highlights the substantial differences in the level of characterization between C.I. Direct Blue 237 and other direct blue dyes, further emphasizing the need for additional research on this specific compound.